Cas no 664966-78-3 (1,4-Bis(4-fluorophenyl)-1H-pyrazol-5-amine)
1,4-Bis(4-fluorophenyl)-1H-pyrazol-5-amine is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features two 4-fluorophenyl groups attached to a pyrazole core, enhancing its stability and binding affinity in molecular interactions. The presence of fluorine atoms contributes to improved metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. This compound may serve as a scaffold for developing kinase inhibitors or other biologically active molecules due to its rigid aromatic framework and amine functionality. Its synthetic versatility allows for further derivatization, enabling tailored modifications for specific research or industrial applications.
664966-78-3 structure
Product Name:1,4-Bis(4-fluorophenyl)-1H-pyrazol-5-amine
CAS No:664966-78-3
MF:C15H11F2N3
MW:271.264749765396
CID:3231050
PubChem ID:85943987
Update Time:2025-06-08
1,4-Bis(4-fluorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRAZOL-5-AMINE, 1,4-BIS(4-FLUOROPHENYL)-
- 1,4-Bis(4-fluorophenyl)-1H-pyrazol-5-amine
- 2,4-BIS(4-FLUOROPHENYL)PYRAZOL-3-AMINE
- 664966-78-3
-
- Inchi: 1S/C15H11F2N3/c16-11-3-1-10(2-4-11)14-9-19-20(15(14)18)13-7-5-12(17)6-8-13/h1-9H,18H2
- InChI Key: CQZOLLQOSDUENN-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1C=NN(C2C=CC(=CC=2)F)C=1N
Computed Properties
- Exact Mass: 271.09210369Da
- Monoisotopic Mass: 271.09210369Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 43.8Ų
1,4-Bis(4-fluorophenyl)-1H-pyrazol-5-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,4-Bis(4-fluorophenyl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F591343-10mg |
1,4-Bis(4-fluorophenyl)-1H-pyrazol-5-amine |
664966-78-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F591343-50mg |
1,4-Bis(4-fluorophenyl)-1H-pyrazol-5-amine |
664966-78-3 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | F591343-100mg |
1,4-Bis(4-fluorophenyl)-1H-pyrazol-5-amine |
664966-78-3 | 100mg |
$ 295.00 | 2022-06-04 |
1,4-Bis(4-fluorophenyl)-1H-pyrazol-5-amine Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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